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Compound of Interest

Compound Name: 1,2-Cyclohexanedione

Cat. No.: B122817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
Cyclohexanedione, specifically its melting and boiling points. This document is intended to

serve as a valuable resource for researchers, scientists, and professionals in the field of drug

development who may utilize this compound in their work. The guide includes a summary of

quantitative data, detailed experimental protocols for property determination, and a logical

workflow for these procedures.

Physical Properties of 1,2-Cyclohexanedione
1,2-Cyclohexanedione is a diketone that presents as a white to pale yellow solid at room

temperature.[1][2] Its physical characteristics are crucial for its handling, storage, and

application in various chemical syntheses and biological assays.

Data Presentation: Melting and Boiling Points
The melting and boiling points of 1,2-Cyclohexanedione have been reported across various

sources. The data is summarized in the table below for easy comparison.
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Physical Property Value Range Conditions

Melting Point 34 - 40 °C Not Specified

38 - 40 °C Not Specified

34 - 38 °C (lit.)

35 - 38 °C Not Specified

40 °C Not Specified

Boiling Point 193 - 195 °C (lit.)

194 °C Not Specified

References:[1][2][3][4][5]

Experimental Protocols
The following are detailed methodologies for the determination of the melting and boiling points

of a solid organic compound such as 1,2-Cyclohexanedione.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol is based on the capillary method, which is widely used for its accuracy and the small

amount of sample required.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (if not integrated into the apparatus)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Cyclohexanedione
https://www.sigmaaldrich.com/KR/ko/product/aldrich/c101400
https://www.chemsynthesis.com/base/chemical-structure-8263.html
http://www.stenutz.eu/chem/solv6.php?name=1%2C2-cyclohexanedione
https://en.wikipedia.org/wiki/1,2-Cyclohexanedione
https://www.benchchem.com/product/b122817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Sample Preparation: Place a small amount of 1,2-Cyclohexanedione on a clean, dry watch

glass. Using a mortar and pestle, finely powder the sample.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

cause the solid to fall to the bottom. The packed sample should be approximately 2-3 mm in

height.

Measurement:

Place the capillary tube into the sample holder of the melting point apparatus.

Set the heating rate to a rapid setting to quickly approach the expected melting point

(based on literature values).

When the temperature is about 15-20 °C below the expected melting point, reduce the

heating rate to 1-2 °C per minute.

Carefully observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last crystal of the solid melts (the end of the melting

range).

Reporting: The melting point is reported as a range from the temperature of initial melting to

the temperature of complete melting.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a solid compound like 1,2-Cyclohexanedione, the boiling point is determined
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after it has been melted. The Thiele tube method is a common and effective technique for this

purpose.

Apparatus:

Thiele tube

Small test tube (ignition tube)

Capillary tube (sealed at one end)

Thermometer

Heat source (Bunsen burner or hot plate)

Liquid for the heating bath (e.g., mineral oil or silicone oil)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: Place a small amount of 1,2-Cyclohexanedione into the small test

tube.

Assembly:

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom

of the test tube is level with the thermometer bulb.

Place a capillary tube (sealed end up) into the test tube containing the sample.

Clamp the Thiele tube to a retort stand and fill it with the heating liquid until the side arm is

about two-thirds full.

Insert the thermometer and the attached test tube into the Thiele tube, ensuring the

sample is below the level of the heating liquid.

Heating:
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Gently heat the side arm of the Thiele tube with a small flame or on a hot plate. The

convection currents in the tube will ensure uniform heating of the liquid bath.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble

out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor of the substance has displaced all

the air.

Measurement:

Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. At the moment the bubbling

ceases and the liquid just begins to enter the capillary tube, the vapor pressure inside the

capillary is equal to the atmospheric pressure.

Record the temperature at this point. This is the boiling point of the substance.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination and

verification of the physical properties of a chemical sample.
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Phase 1: Preparation and Initial Analysis

Phase 2: Experimental Determination

Melting Point Determination Boiling Point Determination

Phase 3: Data Analysis and Verification

Obtain Chemical Sample
(1,2-Cyclohexanedione)

Literature Review for
Known Physical Properties

Sample Preparation
(e.g., pulverization)

Execute Melting Point Protocol
(Capillary Method)

Execute Boiling Point Protocol
(Thiele Tube Method)

Record Melting Point Range

Compare Experimental Data with
Literature Values

Record Boiling Point

Assess Sample Purity based on
Melting Point Range

Document Results and Methodology

Click to download full resolution via product page

Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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